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Compound of Interest

Compound Name: AC-90179

Cat. No.: B1662165

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
regulatory compliance. This guide provides essential information and step-by-step procedures
for the safe disposal of AC-90179, a selective 5-hydroxytryptamine2A (5-HT2A) receptor
inverse agonist used for research purposes. Adherence to these guidelines will help ensure the
safety of laboratory personnel and the protection of the environment.

AC-90179 is designated for research use only and is not intended for human or veterinary
applications. While it may be shipped as a non-hazardous chemical, proper disposal protocols
for chemical waste must be followed.

Summary of Key Information

For quick reference, the following table summarizes crucial data pertinent to the handling and
disposal of AC-90179.
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Parameter

Information

Source

Chemical Name

2-(4-methoxyphenyl)-N-(4-
methylbenzyl)-N-(1-
methylpiperidin-4-yl)acetamide

[1]

hydrochloride

Synonyms AC-90179 [1]
Research chemical; selective

Primary Use serotonin 5-HT2A receptor [11[2]

inverse agonist

User Audience

Researchers, scientists, and
drug development

professionals

Disposal Consideration

Dispose of as chemical waste
through a licensed disposal

company

[3]

Step-by-Step Disposal Protocol

The disposal of AC-90179, as with any laboratory chemical, should be approached

systematically. The following protocol outlines the necessary steps to ensure safe and

compliant disposal.

1. Personal Protective Equipment (PPE): Before handling AC-90179 for disposal, ensure that

appropriate personal protective equipment is worn. This includes, but is not limited to:

Laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

2. Waste Identification and Segregation:

Do not dispose of AC-90179 down the drain or in regular trash.
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e AC-90179 waste should be segregated and collected in a designated, properly labeled, and
sealed waste container.

e The container should be clearly marked as "Hazardous Waste" or "Chemical Waste" and
should list the contents, including the full chemical name of AC-90179.

3. Waste Collection and Storage:

« Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

o Follow your institution's specific guidelines for the storage of chemical waste.
4. Licensed Disposal:

» Arrange for the collection and disposal of the AC-90179 waste through a licensed and
reputable chemical waste disposal company.[3]

» Provide the disposal company with all necessary information about the waste, including its
chemical composition.

e |tis often recommended that surplus and non-recyclable solutions be offered to a licensed
disposal company.[3] In some cases, chemical incineration with appropriate scrubbing
technology may be used by the disposal facility.[3]

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the proper
disposal of AC-90179.
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Caption: Decision workflow for the proper disposal of AC-90179.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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